-
Home
-
Search for "92262-58-3"
Found 1 product searching for
"92262-58-3
"
Best Match
-
-
Valrocemide is an anticonvulsant and a derivative of valproic acid. In vivo, valrocemide protects against seizures induced by maximal electroshock (MES), pentylenetetrazole (PTZ; ), picrotoxin, or bicuculline in mice (ED50s = 151, 132, 275, and 248 mg/kg, respectively). It prevents sound-induced seizures in Frings audiogenic-sensitive mice (ED50 = 52 mg/kg) and MES-induced seizures in rats (ED50 = 73 mg/kg). Valrocemide also prevents seizures in corneally kindled rats (ED50 = 161 mg/kg).
Valrocemide, also known as TV-1901, is an antiepileptic drug (AED). Valrocemide has a broad spectrum of anticonvulsant activity and promising potential as a new AED. Valrocemide is an anticonvulsant agent under development by Teva and Acorda as a potential therapeutic for the treatment of epilepsy.